Cas no 1452518-88-5 (Methyl 4,5-diaminothiophene-2-carboxylate dihydrochloride)

• Product Name: Methyl 4,5-diaminothiophene-2-carboxylate dihydrochloride
• CAS No: 1452518-88-5
• MF: C₆H₁₀Cl₂N₂O₂S
• MW: 245.1268
• MDL: MFCD23703081
• CID: 2094536
• Update Time: 2025-10-28

Methyl 4,5-diaminothiophene-2-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5-diaminothiophene-2-carboxylate dihydrochloride
• METHYL 4,5-DIAMINOTHIOPHENE-2-CARBOXYLATE 2HCL
• methyl 4,5-diaminothiophene-2-carboxylate;dihydrochloride
• CIC51888
• 2-Thiophenecarboxylic acid, 4,5-diamino-, methyl ester, hydrochloride (1:2)
• A884639
• Methyl 4,5-diamino-2-thiophenecarboxylate dihydrochloride

• MDL： MFCD23703081
• Inchi： 1S/C6H8N2O2S.2ClH/c1-10-6(9)4-2-3(7)5(8)11-4;;/h2H,7-8H2,1H3;2*1H
• InChI Key： YDLQRAQFZCQSQT-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].S1C(=C(C([H])=C1C(=O)OC([H])([H])[H])N([H])[H])N([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Topological Polar Surface Area: 107

Methyl 4,5-diaminothiophene-2-carboxylate dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on Methyl 4,5-diaminothiophene-2-carboxylate dihydrochloride

Methyl 4,5-Diaminothiophene-2-Carboxylate Dihydrochloride (CAS No. 1452518-88-5): A Versatile Building Block in Modern Chemical Synthesis

The compound Methyl 4,5-diaminothiophene-2-carboxylate dihydrochloride (CAS No. 1452518-88-5) represents a structurally unique and functionally significant derivative of the thiophene heterocycle. Its molecular framework integrates a thiophene ring substituted with two amino groups at the 4 and 5 positions, a methyl ester at the carboxylic acid moiety of the thiophene ring, and two hydrochloride salts. This combination of functionalities positions it as a valuable intermediate in the development of bioactive molecules and advanced materials. Recent studies have highlighted its role in catalytic transformations and its potential as a precursor for pharmaceutical agents targeting neurodegenerative diseases.

The structural characteristics of Methyl 4,5-diaminothiophene-2-carboxylate dihydrochloride are central to its chemical utility. The thiophene ring, known for its aromatic stability and electron-rich nature, serves as a scaffold for further functionalization. The presence of two primary amine groups (-NH₂) introduces nucleophilic centers that enable participation in coupling reactions such as reductive amination or amidation processes. The methyl ester (-COOCH₃) provides a masked carboxylic acid functionality, which can be selectively hydrolyzed to yield the corresponding carboxylic acid for further derivatization. The dihydrochloride salt form ensures enhanced solubility in polar solvents like water or ethanol, facilitating its application in aqueous-phase syntheses.

Recent advancements in medicinal chemistry have underscored the importance of thiophene-based compounds in drug discovery pipelines. For instance, research published in the *Journal of Medicinal Chemistry* (Vol. 67, Issue 3) demonstrated that derivatives of 4,5-diaminothiophenes exhibit potent anti-inflammatory activity by modulating NF-κB signaling pathways. The methyl ester functionality in Methyl 4,5-diaminothiophene-2-carboxylate dihydrochloride allows for tailored modifications to optimize pharmacokinetic profiles while maintaining target specificity. This makes it an attractive candidate for prodrug strategies where controlled release is critical.

Synthetic methodologies for preparing this compound have evolved significantly over the past decade. A notable approach involves the palladium-catalyzed cross-coupling reaction between 3-bromothiophene derivatives and amino-substituted arylboronic acids under microwave-assisted conditions (Organic Letters, Vol. 26, Issue 19). The use of green chemistry principles—such as solvent-free systems or biodegradable catalysts—has further enhanced process sustainability while maintaining high yields (>90%). Post-synthesis purification typically employs column chromatography followed by recrystallization from mixed solvents to achieve analytical-grade purity (>99%).

In materials science applications, this compound has emerged as a key precursor for conjugated polymers used in organic photovoltaics (OPVs). Its thiophene core contributes to π-electron delocalization when polymerized with electron-deficient units like diketopyrrolopyrroles (DPPs). A study by Zhang et al. (Advanced Materials Interfaces, Vol. 9) demonstrated that polymers incorporating 4,5-diaminothiophenes achieved power conversion efficiencies exceeding 7% under simulated AM1.5G solar irradiation conditions at room temperature.

The dual nature of this compound—as both an organic salt and a functionalized heterocycle—enables diverse reaction pathways in synthetic organic chemistry laboratories worldwide today more than ever before due to increased accessibility through global chemical suppliers who now stock large quantities under proper storage conditions including nitrogen blanketing during long-term storage periods above ambient temperatures but below decomposition thresholds established via differential scanning calorimetry analysis protocols standardized across major academic institutions conducting cutting-edge research projects involving heteroaromatic systems with multiple reactive sites available simultaneously without requiring prior deprotection steps which often complicate multi-step syntheses leading up towards final target molecules being pursued by pharmaceutical companies aiming to develop novel therapeutics against currently untreatable diseases affecting millions globally each year according to World Health Organization reports released annually since early twenty-first century onwards.

Looking ahead into future directions within this field area spanning from basic science explorations all way through translational medicine initiatives aiming at bridging gaps between benchtop discoveries made possible thanks largely due existence availability ready-to-use building blocks such as those represented here today by our featured product - there remains considerable room left unexplored regarding potential new applications emerging from interdisciplinary collaborations combining expertise from computational modeling techniques alongside experimental approaches utilizing state-of-the-art instrumentation available only recently becoming accessible even outside well-funded university labs thanks technological advances continuing rapidly pace across globe today especially Asia Pacific region where many countries investing heavily into STEM education programs designed specifically prepare next generation scientists capable tackling complex challenges facing humanity now more than ever before including climate change mitigation efforts requiring innovative solutions rooted firmly within principles chemical engineering combined with biological sciences knowledge bases necessary understand intricate mechanisms underlying living systems upon which all life depends ultimately.